![molecular formula C8H5BrF2N4 B2857034 1-[4-Bromo-2-(difluoromethyl)phenyl]tetrazole CAS No. 2248338-48-7](/img/structure/B2857034.png)
1-[4-Bromo-2-(difluoromethyl)phenyl]tetrazole
Overview
Description
1-[4-Bromo-2-(difluoromethyl)phenyl]tetrazole is a compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is a tetrazole derivative that has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and its potential use in scientific research.
Mechanism of Action
The mechanism of action of 1-[4-Bromo-2-(difluoromethyl)phenyl]tetrazole is not fully understood. However, studies have shown that this compound exhibits its anticancer activity through the induction of apoptosis, which is a programmed cell death process.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been shown to exhibit anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[4-Bromo-2-(difluoromethyl)phenyl]tetrazole in lab experiments include its high purity and its potential use in cancer treatment. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 1-[4-Bromo-2-(difluoromethyl)phenyl]tetrazole. One such direction is the further investigation of its potential use in cancer treatment. Additionally, studies could focus on the optimization of the synthesis process to increase the yield and purity of this compound. Furthermore, studies could investigate the potential use of this compound in other areas such as anti-inflammatory therapy.
Synthesis Methods
The synthesis of 1-[4-Bromo-2-(difluoromethyl)phenyl]tetrazole can be achieved through various methods. One such method involves the reaction of 4-bromo-2-(difluoromethyl)aniline with sodium azide in the presence of copper(II) sulfate pentahydrate. This method yields a high purity product and has been widely used in the synthesis of this compound.
Scientific Research Applications
1-[4-Bromo-2-(difluoromethyl)phenyl]tetrazole has been extensively used in scientific research for various applications. One such application is in the field of medicinal chemistry. This compound has been shown to exhibit anticancer activity and has been studied for its potential use in cancer treatment.
properties
IUPAC Name |
1-[4-bromo-2-(difluoromethyl)phenyl]tetrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF2N4/c9-5-1-2-7(6(3-5)8(10)11)15-4-12-13-14-15/h1-4,8H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLDGLWPESNIRAV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)C(F)F)N2C=NN=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(furan-2-yl)-4-[(4-methylphenyl)sulfonyl]-N-[3-(morpholin-4-yl)propyl]-1,3-oxazol-5-amine](/img/structure/B2856952.png)
![6-fluoro-N-{2-[(quinazolin-4-yl)amino]ethyl}pyridine-3-carboxamide](/img/structure/B2856954.png)
![N-(4-chlorophenyl)-2-{[5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B2856963.png)
![N-phenethyl-1-(pyridin-4-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide](/img/structure/B2856965.png)
![2-chloro-N-{2-methyl-1-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]propyl}acetamide](/img/structure/B2856968.png)
![(1R,2R,4R,5R)-5-(Aminomethyl)bicyclo[2.2.1]heptan-2-ol;hydrochloride](/img/structure/B2856971.png)
![2-chloro-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide](/img/structure/B2856974.png)